Cas no 38474-02-1 (Benzene, 1-(ethylthio)-3-methoxy-)

• Product Name: Benzene, 1-(ethylthio)-3-methoxy-
• CAS No: 38474-02-1
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD11617684
• CID: 1490049
• PubChem ID: 641439
• Update Time: 2025-04-21

Benzene, 1-(ethylthio)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(ethylthio)-3-methoxy-
• 1-ethylsulfanyl-3-methoxybenzene
• SCHEMBL5750902
• DTXSID60348899
• 1-(ethylthio)-3-methoxybenzene
• 1-(Ethylsulfanyl)-3-methoxybenzene
• ETHYL 3-METHOXYPHENYL SULFIDE
• BEPBPCRLISEYKM-UHFFFAOYSA-N
• AKOS006230654
• InChI=1/C9H12OS/c1-3-11-9-6-4-5-8(7-9)10-2/h4-7H,3H2,1-2H
• 38474-02-1

• MDL： MFCD11617684
• Inchi： 1S/C9H12OS/c1-3-11-9-6-4-5-8(7-9)10-2/h4-7H,3H2,1-2H3
• InChI Key： BEPBPCRLISEYKM-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 168.06096
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles